Cas no 109482-82-8 (1-Propanone,2-amino-1-[1-(phenylsulfonyl)-1H-pyrrol-3-yl]-)

1-Propanone,2-amino-1-[1-(phenylsulfonyl)-1H-pyrrol-3-yl]- structure
109482-82-8 structure
Product Name:1-Propanone,2-amino-1-[1-(phenylsulfonyl)-1H-pyrrol-3-yl]-
CAS No:109482-82-8
MF:C13H14N2O3S
MW:278.326861858368
CID:229644
PubChem ID:184079
Update Time:2025-04-19

1-Propanone,2-amino-1-[1-(phenylsulfonyl)-1H-pyrrol-3-yl]- Chemical and Physical Properties

Names and Identifiers

    • 1-Propanone,2-amino-1-[1-(phenylsulfonyl)-1H-pyrrol-3-yl]-
    • 2-amino-1-[1-(benzenesulfonyl)pyrrol-3-yl]propan-1-one
    • 2-amino-1-[1-(phenylsulfonyl)-1h-pyrrol-3-yl]propan-1-one
    • AC1L4E7K
    • AC1Q5FSC
    • ACMC-20cpag
    • AG-J-38296
    • AR-1D8103
    • CTK4A6534
    • 1-Phenylsulfonyl-3-(2-amino)propionylpyrrole
    • 2-Amino-1-(1-(phenylsulfonyl)-1H-pyrrol-3-yl)propan-1-one
    • 2-Amino-1-[1-(benzenesulfonyl)-1H-pyrrol-3-yl]propan-1-one
    • DTXSID40911207
    • 1H-Pyrrole, 3-(2-amino-1-oxopropyl)-1-(phenylsulfonyl)-
    • 109482-82-8
    • Inchi: 1S/C13H14N2O3S/c1-10(14)13(16)11-7-8-15(9-11)19(17,18)12-5-3-2-4-6-12/h2-10H,14H2,1H3
    • InChI Key: GNUBXIKLLAADKR-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=CC=1)(N1C=CC(C(C(C)N)=O)=C1)(=O)=O

Computed Properties

  • Exact Mass: 278.07262
  • Monoisotopic Mass: 278.07251349g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 424
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 90.5Ų

Experimental Properties

  • PSA: 82.16
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